3-[4-amino-3-[(3-methylphenyl)methylsulfanyl]-5-oxo-1,2,4-triazin-6-yl]propanoic Acid

• IUPAC Name: 3-[4-amino-3-[(3-methylphenyl)methylsulfanyl]-5-oxo-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C14H16N4O3S/c1-9-3-2-4-10(7-9)8-22-14-17-16-11(5-6-12(19)20)13(21)18(14)15/h2-4,7H,5-6,8,15H2,1H3,(H,19,20)
• InChI Key: YJRMYIGRSLVXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(C(=O)N2N)CCC(=O)O
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol

Description

3-[4-amino-3-[(3-methylphenyl)methylsulfanyl]-5-oxo-1,2,4-triazin-6-yl]propanoic Acid is a useful research compound. Its molecular formula is C14H16N4O3S and its molecular weight is 320.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Triazine derivatives have been synthesized and explored for their potential applications in chemical synthesis and material science. For instance, the synthesis of 2-oxazolines from carboxylic acids using triazine under mild conditions highlights the utility of triazine derivatives in synthesizing heterocyclic compounds, which are valuable in various chemical transformations and as building blocks in organic synthesis (Bandgar & Pandit, 2003).

Antimicrobial and Larvicidal Activities

Triazine derivatives have demonstrated significant antimicrobial and larvicidal activities. A study on novel triazinone derivatives showed that these compounds possess growth inhibition properties against specific bacterial and fungal pathogens, as well as mosquito larvicidal activity, suggesting their potential application in developing new antimicrobial agents and insecticides (Kumara et al., 2015).

Anticancer Activity

Research into S-glycosyl and S-alkyl triazinone derivatives has uncovered significant anticancer activities for some compounds within this class, indicating their potential application in the development of new anticancer therapies. These studies provide a foundation for further investigation into the anticancer properties of specific triazine derivatives (Saad & Moustafa, 2011).

Biological Evaluation of Triazine Derivatives

The biological evaluation of triazine derivatives has extended into exploring their interaction with DNA and proteins, which is crucial for understanding their mechanism of action and potential therapeutic applications. For example, water-soluble Cobalt(II) & Cobalt(III) complexes supported by new triazine Schiff base ligands have been synthesized and characterized, with studies on their binding ability and mode of binding with CT-DNA and BSA, providing insights into their potential as bioactive molecules (Parveen et al., 2018).